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Compound of Interest

Compound Name:
(6-bromo-4-chloroquinolin-2-

yl)methanol

CAS No.: 2703781-25-1

Cat. No.: B6207546 Get Quote

(6-bromo-4-chloroquinolin-2-yl)methanol is a halogenated quinoline derivative, a class of

compounds with significant applications in medicinal chemistry and materials science. The

presence of bromine and chlorine atoms on the quinoline scaffold suggests that this molecule

may possess biological activity and potential hazards. This guide provides a comprehensive

overview of the anticipated safety considerations, handling protocols, and emergency

procedures based on data from closely related analogs. The causality behind these

recommendations is rooted in the known reactivity and toxicity of similar chemical structures.

Hazard Identification and GHS Classification
(Inferred)
Based on the hazard classifications of structurally related compounds like 6-bromo-4-

chloroquinoline, a GHS classification for (6-bromo-4-chloroquinolin-2-yl)methanol can be

inferred. Researchers should handle this compound with the assumption that it presents similar

hazards.

Inferred GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 or 4
H301/H302: Toxic or Harmful if

swallowed[1][2][3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][4]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2][4]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[2]

Signal Word: Danger[1] or Warning[2][5]

Hazard Pictograms:

Personal Protective Equipment (PPE) and
Engineering Controls
A proactive approach to safety is paramount when handling potentially hazardous materials.

The following engineering controls and PPE are mandated to minimize exposure.

Engineering Controls
Fume Hood: All work with solid (6-bromo-4-chloroquinolin-2-yl)methanol and its solutions

must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

[6]

Eyewash Station and Safety Shower: A readily accessible and recently tested eyewash

station and safety shower are essential in the event of accidental contact.[4][6]

Personal Protective Equipment
The selection of appropriate PPE is critical for preventing direct contact with the chemical.

Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are

required. A face shield is recommended when there is a risk of splashing.[2][4]
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Hand Protection: Nitrile or neoprene gloves should be worn. Always inspect gloves for

integrity before use and dispose of them properly after handling the compound.[7]

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are

mandatory to protect the skin.[6][8]

Respiratory Protection: If working outside of a fume hood or if dust formation is likely, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[4][7]

Figure 1: Personal Protective Equipment (PPE) selection workflow.

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is crucial for maintaining a safe laboratory

environment.

Handling
Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.[8]

Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing.[6][8]

Dust and Aerosol Formation: Avoid the formation of dust and aerosols during handling.[8]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the compound, before breaks, and at the end of the workday.[2][6]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8][9]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[2]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.[6]

First-Aid Measures in Case of Exposure
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Immediate and appropriate first-aid is critical in mitigating the effects of accidental exposure.

Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration and consult a doctor immediately.[4][8]

Skin Contact: In case of skin contact, take off contaminated clothing immediately and wash

the affected area with soap and plenty of water. Consult a doctor.[4][8]

Eye Contact: If the chemical comes into contact with the eyes, rinse cautiously with water for

at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing and

consult a doctor.[4][8]

Ingestion: If swallowed, rinse your mouth with water. Do not induce vomiting. Never give

anything by mouth to an unconscious person. Call a doctor or Poison Control Center

immediately.[8]

Accidental Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Give oxygen if breathing is difficult.
Seek immediate medical attention.

Remove contaminated clothing.
Wash with soap and water.

Seek medical attention.

Rinse with water for 15 minutes.
Remove contact lenses.

Seek immediate medical attention.

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Figure 2: First-aid decision tree for accidental exposure.

Accidental Release and Disposal Measures
Proper containment and disposal of chemical waste are essential for environmental and

personal safety.
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Accidental Release
Personal Precautions: Use personal protective equipment and ensure adequate ventilation.

Evacuate personnel to safe areas.[2][8]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains.[8]

Containment and Cleanup: Collect the spilled material and place it in a suitable, closed

container for disposal. Use spark-proof tools and explosion-proof equipment.[8]

Disposal
Waste Classification: Treat all waste containing (6-bromo-4-chloroquinolin-2-yl)methanol
as hazardous chemical waste.[10]

Halogenated Waste: Collect all waste in a designated and properly labeled "Halogenated

Organic Waste" container. Do not mix with non-halogenated waste.[6][10]

Disposal Method: Arrange for disposal by a licensed professional waste disposal service.

High-temperature incineration is the recommended method for this type of compound.[7][10]

Physical and Chemical Properties (Inferred)
While specific data for (6-bromo-4-chloroquinolin-2-yl)methanol is limited, the properties of

the parent compound, 6-bromo-4-chloroquinoline, provide a useful reference.

Property Value (for 6-bromo-4-chloroquinoline)

Molecular Formula C9H5BrClN[4]

Molecular Weight 242.50 g/mol [4]

Form Solid

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[2]
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Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[2]

Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic

fumes, including carbon oxides, nitrogen oxides, and hydrogen halides.[2][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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